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Compound of Interest

Compound Name: Calcium metavanadate

CAS No.: 14100-64-2

Cat. No.: B083413 Get Quote

)[1]

Executive Summary
Calcium metavanadate (CAS: 13718-26-8) presents specific handling challenges due to the

biological activity of the vanadate anion (

).[1] While not one of the "RCRA 8" heavy metals (like Lead or Mercury), it is a potent
phosphatase inhibitor and environmental toxin. This guide moves beyond generic safety
advice, providing a mechanistic rationale for safety protocols and a defined, self-validating
disposal workflow.

Part 1: Hazard Identification & Mechanistic Logic
To ensure compliance and safety, researchers must understand why this compound is

hazardous. The toxicity of calcium metavanadate is largely driven by the structural similarity

between the vanadate ion and the phosphate ion.

The "Phosphate Mimic" Mechanism
Vanadate (

or

) acts as a transition state analog for phosphate.[1]
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Enzyme Inhibition: It binds to the active sites of protein tyrosine phosphatases (PTPs) and

ATPases.

Consequence: This inhibition locks enzymes in a transition state, disrupting cellular signaling

pathways, regulating glucose metabolism, and potentially causing reproductive toxicity [1, 4].

Safety Implication: Because it targets fundamental enzymatic pathways, skin absorption and

inhalation of dust are critical exposure routes. Standard nitrile gloves are effective, but

respiratory protection (N95 or fume hood) is non-negotiable to prevent systemic absorption.

Physical & Chemical Properties Table
Property Data Operational Relevance

Formula Inorganic Salt

Appearance White/Colorless Crystals

Hard to detect on white

benchtops; use black spill

mats.[1]

Solubility Slightly soluble in water
Aqueous spills can spread;

containment is priority.[1]

Stability Stable, Oxidizer potential
Segregate from strong

reducing agents and acids.[1]

RCRA Status Not standard RCRA 8
Toxic Waste. Often state-

regulated (e.g., CA Title 22).

Part 2: Pre-Disposal Logistics & Segregation
Proper disposal begins at the bench. Calcium metavanadate must be segregated into specific

waste streams to prevent dangerous chemical reactions and ensure regulatory compliance.

Segregation Rules
Do NOT Mix with Acids: Acidification of vanadate solutions can generate polyvanadates or, in

the presence of halides, toxic vapors.

Do NOT Mix with Reducing Agents: Vanadates are oxidizers. Mixing with strong reducers

(e.g., zinc powder, hydrides) can cause exothermic reactions.
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Container Selection:

Solid Waste: High-density polyethylene (HDPE) wide-mouth jars.[1]

Liquid Waste: HDPE or glass carboys. Avoid metal containers which may corrode over

time.

Part 3: Disposal Workflows
The following diagrams outline the decision logic for disposing of calcium metavanadate. This

system is designed to be self-validating: if you cannot answer "Yes" to a step, the workflow

halts until corrected.

Workflow 1: Waste Stream Classification

Waste Generation

Physical State?

Solid / Crystalline Aqueous Solution Contaminated Debris
(Gloves, Wipes)

Container: Wide-Mouth HDPE
Label: 'Toxic Inorganic Solid'

Container: Carboy (Glass/Plastic)
Label: 'Toxic Inorganic Liquid'

Container: Clear Hazardous
Waste Bag (Double Bagged)

Attach Hazardous Waste Tag
List: Calcium Metavanadate

Request EHS Pickup
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Figure 1: Decision matrix for segregating Calcium Metavanadate waste streams.

Part 4: Spill Response Protocol
In the event of a spill, immediate action is required to prevent aerosolization of the vanadium

dust.

Critical Warning: Do NOT use a standard brush and dustpan for dry powder spills. This

generates dust that can be inhaled.[2][3]

Step-by-Step Spill Cleanup
Evacuate & Assess: Clear the immediate area. If the spill is >50g or outside a fume hood,

evacuate the lab and call EHS.

PPE Upgrade:

Nitrile Gloves (Double gloving recommended).

Safety Goggles (Standard glasses are insufficient for dust).

Respiratory Protection: N95 or P100 respirator if working outside a fume hood [3].

Containment Strategy (The "Wet Method"):

Cover the dry spill with wet paper towels (dampened with water) to prevent dust

generation.

Alternatively, use a dedicated HEPA-filtered vacuum.[4]

Decontamination:

Wipe the surface with a soap/water solution. Vanadates are generally soluble enough to

be removed with simple aqueous washing.

Verification: Use a colorimetric test strip (if available) or visual inspection to ensure no

white crystalline residue remains.
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Spill Response Logic

Spill Detected Assess Volume/Location

< 50g (In Hood)

> 50g or Outside Hood

Select Method

Evacuate Area
Call EHS

Wet Wipe/Scoop
(Prevent Dust)Preferred

HEPA Vacuum

Alternative Bag Waste as Toxic

Click to download full resolution via product page

Figure 2: Operational logic for determining spill response severity and method.[1]

Part 5: Regulatory Compliance & References
Regulatory Context

Federal (USA): While Calcium Metavanadate is not explicitly listed in the RCRA P-list or U-

list, it is regulated under the Toxic Substances Control Act (TSCA).

State Specifics: Many states (e.g., California) regulate Vanadium compounds more strictly

than federal guidelines, often classifying them as hazardous waste based on "Total

Threshold Limit Concentration" (TTLC) [4].

Best Practice: Always classify as Hazardous Waste (Toxic). Never dispose of down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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